Cas no 400803-05-6 (4-(2-chloro-6-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester)

4-(2-Chloro-6-nitrophenyl)-piperazine-1-carboxylic acid tert-butyl ester is a versatile intermediate in organic synthesis, particularly valuable for the preparation of pharmacologically active piperazine derivatives. The tert-butyl ester group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for stepwise synthetic strategies. The chloro and nitro substituents on the phenyl ring provide reactive sites for further functionalization, enabling diverse modifications. This compound is commonly employed in medicinal chemistry for the development of CNS-targeting agents and other bioactive molecules. Its well-defined reactivity and compatibility with standard coupling reactions make it a reliable building block for complex molecular architectures.
4-(2-chloro-6-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester structure
400803-05-6 structure
Product Name:4-(2-chloro-6-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
CAS No:400803-05-6
MF:C15H20ClN3O4
MW:341.790002822876
CID:3045196
PubChem ID:58767704
Update Time:2025-06-26

4-(2-chloro-6-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

    • 4-(2-chloro-6-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester
    • 1-Piperazinecarboxylic acid, 4-(2-chloro-6-nitrophenyl)-,1,1-dimethylethyl ester
    • SCHEMBL2973720
    • tert-butyl 4-(2-chloro-6-nitrophenyl)piperazine-1-carboxylate
    • 400803-05-6
    • 1-Boc-4-(2-chloro-6-nitrophenyl)piperazine
    • OGYKHNGTLPVYDA-UHFFFAOYSA-N
    • MFCD06408849
    • V10249
    • MDL: MFCD06408849
    • Inchi: 1S/C15H20ClN3O4/c1-15(2,3)23-14(20)18-9-7-17(8-10-18)13-11(16)5-4-6-12(13)19(21)22/h4-6H,7-10H2,1-3H3
    • InChI Key: OGYKHNGTLPVYDA-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1N1CCN(C(=O)OC(C)(C)C)CC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 341.11400
  • Monoisotopic Mass: 341.1142338g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 441
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 78.6Ų

Experimental Properties

  • PSA: 78.60000
  • LogP: 3.83140

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Additional information on 4-(2-chloro-6-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester

4-(2-chloro-6-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester

The compound with CAS No. 400803-05-6, known as 4-(2-chloro-6-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its potential applications in drug development, particularly in the design of bioactive molecules with specific pharmacological properties.

The structure of this compound is characterized by a piperazine ring, which is a six-membered ring containing two nitrogen atoms. The piperazine moiety is a common structural element in many pharmaceutical agents due to its ability to form hydrogen bonds and interact with various biological targets. In this case, the piperazine ring is substituted at the 4-position with a 2-chloro-6-nitro-phenyl group, which introduces additional electronic and steric effects that can influence the compound's biological activity.

The tert-butyl ester group attached to the carboxylic acid moiety of the piperazine ring plays a crucial role in modulating the physicochemical properties of the compound. Ester groups are often used in drug design to improve solubility, stability, and bioavailability. The tert-butyl group, being a bulky substituent, can also influence the stereochemistry and conformational flexibility of the molecule, which are critical factors in determining its interactions with biological targets.

Recent studies have highlighted the importance of such compounds in the development of novel therapeutic agents. For instance, research has shown that derivatives of piperazine with nitro and chloro substituents exhibit promising anti-inflammatory and anti-cancer activities. The 2-chloro-6-nitro substitution pattern on the phenyl ring is particularly interesting as it can enhance the molecule's ability to penetrate cellular membranes and bind to specific protein targets.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps typically involve the formation of the piperazine ring, followed by substitution reactions to introduce the phenyl group and subsequent esterification to attach the tert-butyl ester group. These reactions are optimized for high yield and selectivity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

The biological evaluation of this compound has revealed intriguing results. In vitro studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting potential applications in treating conditions such as arthritis and neurodegenerative diseases. Additionally, preliminary animal studies have indicated that this compound exhibits selective toxicity towards cancer cells, making it a promising candidate for anti-cancer drug development.

From an analytical standpoint, this compound can be thoroughly characterized using modern spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide detailed insights into the molecular structure, purity, and stability of the compound, ensuring its suitability for further preclinical testing.

In conclusion, 4-(2-chloro-6-nitro-phenyl)-piperazine-1-carboxylic acid tert-butyl ester represents a valuable addition to the arsenal of bioactive molecules being explored for therapeutic purposes. Its unique structure, combined with recent advances in synthetic methodologies and biological evaluation techniques, positions it as a compelling candidate for future drug development efforts.

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